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Compound of Interest

Compound Name: Tadalafil-13C,d3

Cat. No.: B15556182

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the isotopically labeled compound Tadalafil-
13C,d3, a critical tool for researchers in pharmacology, drug metabolism, and
pharmacokinetics. This document outlines its commercial availability, key technical
specifications, and primary applications, with a focus on its use as an internal standard in
bioanalytical assays.

Introduction to Isotopically Labeled Tadalafil

Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDES5), an enzyme
responsible for the degradation of cyclic guanosine monophosphate (cGMP).[1][2][3] By
inhibiting PDEDS, tadalafil increases cGMP levels, leading to smooth muscle relaxation and
vasodilation. This mechanism of action is the basis for its clinical use in treating erectile
dysfunction and pulmonary arterial hypertension.[1][4]

In a research context, particularly in quantitative analysis, the use of stable isotope-labeled
internal standards is the gold standard. Tadalafil-13C,d3 is a labeled analog of tadalafil where
two carbon atoms are replaced with the heavy isotope Carbon-13, and three hydrogen atoms
are replaced with deuterium.[2][5] This labeling results in a molecule with a higher molecular
weight than the parent compound but with identical chemical and physical properties.[6] Its
primary application is as an internal standard for the precise quantification of tadalafil in
complex biological matrices using mass spectrometry-based techniques like liquid
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chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-
MS).[1][6][7]

Commercial Suppliers and Product Specifications

A number of reputable suppliers offer Tadalafil-13C,d3 and its deuterated analog, Tadalafil-d3,
for research purposes. The choice of supplier may depend on factors such as required purity,
available pack sizes, and geographical location. The following tables summarize the key
specifications from various commercial vendors.

Table 1: Commercial Suppliers of Tadalafil-13C,d3

Molecular
] Molecular )
Supplier Product Name  CAS Number Weight ( g/mol
Formula
)
Toronto
Tadalafil- C2013C2H16D3N3
Research 1261364-86-6 394.41
_ 13C2,d3 Oa4
Chemicals (TRC)
MedChemExpres _ N N N
Tadalafil-13C,d3 Not Specified Not Specified Not Specified
S
. Tadalafil- N N N
Clinivex Not Specified Not Specified Not Specified
13C2,d3
Isotope Science/  Tadalafil- -~ - -
) Not Specified Not Specified Not Specified
Alfa Chemistry 13C2,d3
o Tadalafil- -~ C2013C2H16D3N3
CymitQuimica Not Specified 394.41
13C2,d3 Oa4
Pharmaffiliates Tadalafil 13CD3 1261364-86-6 Not Specified Not Specified
Table 2: Commercial Suppliers of Tadalafil-d3
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Molecular .
. Product CAS Molecular . Isotopic
Supplier Weight ( .
Name Number Formula Purity
g/mol )
Santa Cruz ]
) Tadalafil- a C22H16D3N30 N
Biotechnolog Not Specified 392.42 Not Specified
methyl-d3 4
y
=299%
Cayman ) C22H16D3Ns0O
] Tadalafil-d3 960226-55-5 392.4 deuterated
Chemical 4
forms (di-ds)
LGC i C222HsH16N3
Tadalafil-d3 960226-55-5 392.42 >95% (HPLC)
Standards Oa4
BOC : . . .
) Tadalafil-[d3] 960226-55-5 Not Specified  Not Specified  Not Specified
Sciences
Bertin i a N N
) Tadalafil-d3 960226-55-5 Not Specified  Not Specified  Not Specified
Bioreagent

Experimental Protocols

The most common application of Tadalafil-13C,d3 is as an internal standard (IS) for the

quantification of tadalafil in biological samples. The following is a generalized protocol for the

analysis of tadalafil in human plasma using LC-MS/MS.

Objective: To determine the concentration of tadalafil in human plasma samples using a
validated LC-MS/MS method with Tadalafil-13C,d3 as an internal standard.

Materials:

Human plasma samples

Tadalafil analytical standard

Tadalafil-13C,d3 (Internal Standard)

Acetonitrile (ACN), HPLC grade
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e Formic acid, LC-MS grade

e Water, LC-MS grade

e Solid Phase Extraction (SPE) cartridges
Methodology:

» Preparation of Standard and QC Samples:

o Prepare stock solutions of tadalafil and Tadalafil-13C,d3 in a suitable solvent (e.g.,
methanol or DMSO).

o Prepare calibration standards by spiking blank human plasma with known concentrations
of tadalafil.

o Prepare quality control (QC) samples at low, medium, and high concentrations in blank
human plasma.

o Sample Preparation (Protein Precipitation & SPE):

o To 100 pL of plasma sample (calibrator, QC, or unknown), add 20 pL of the Tadalafil-
13C,d3 internal standard working solution.

o Add 300 pL of acetonitrile to precipitate plasma proteins.
o Vortex the samples for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

o The supernatant can be directly injected or further purified using Solid Phase Extraction
(SPE) for higher sensitivity and removal of matrix effects.

e LC-MS/MS Analysis:
o Liquid Chromatography (LC):

» Use a C18 reverse-phase column.
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» Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic
acid and (B) acetonitrile with 0.1% formic acid.

» The gradient program should be optimized to achieve good separation of tadalafil from
potential interferences.

o Mass Spectrometry (MS/MS):

» Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

in positive ion mode.

= Monitor the specific mass-to-charge ratio (m/z) transitions for tadalafil and Tadalafil-
13C,d3 using Multiple Reaction Monitoring (MRM).

» Tadalafil: e.g., Q1: 390.4 -> Q3: 268.2

» Tadalafil-13C,d3: e.g., Q1: 395.4 -> Q3: 271.2 (Note: exact masses may vary slightly
based on labeling pattern)

o Data Analysis:

o

Integrate the peak areas for both tadalafil and Tadalafil-13C,d3.

[e]

Calculate the peak area ratio of tadalafil to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the known

o

concentrations of the calibration standards.

Determine the concentration of tadalafil in the unknown samples by interpolating their

o

peak area ratios from the calibration curve.

Visualizations
Signaling Pathway of Tadalafil

The following diagram illustrates the mechanism of action of Tadalafil in the cGMP signaling
pathway.
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Caption: Mechanism of action of Tadalafil via PDES5 inhibition.

Experimental Workflow for Bioanalysis

This diagram outlines the typical workflow for quantifying tadalafil in plasma using an internal

standard.
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Quantitative Analysis Workflow
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Caption: Bioanalytical workflow for Tadalafil quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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